4-chloro-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline

• Molecular Formula: C19H20ClN5
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 4-chloro-N-[1-[1-(2-methylphenyl)tetrazol-5-yl]cyclopentyl]aniline
• InChI: InChI=1S/C19H20ClN5/c1-14-6-2-3-7-17(14)25-18(22-23-24-25)19(12-4-5-13-19)21-16-10-8-15(20)9-11-16/h2-3,6-11,21H,4-5,12-13H2,1H3
• InChI Key: CLQJTBXDBLAINC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)C3(CCCC3)NC4=CC=C(C=C4)Cl

Description

4-chloro-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline is a complex organic compound that features a tetrazole ring, a cyclopentyl group, and a chloro-substituted aniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline typically involves multiple steps:

Formation of the Tetrazole Ring: The tetrazole ring can be synthesized via the cycloaddition reaction of an azide with a nitrile.

Cyclopentyl Group Introduction: The cyclopentyl group can be introduced through a Grignard reaction or other organometallic methods.

Coupling with Aniline: The final step involves coupling the tetrazole-cyclopentyl intermediate with 4-chloroaniline using a suitable coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation or metal hydrides such as lithium aluminum hydride.

Substitution: The chloro group can be substituted by nucleophiles in reactions such as nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with a palladium catalyst or lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products

Oxidation: Products may include carboxylic acids or ketones.

Reduction: Products may include amines or alcohols.

Substitution: Products depend on the nucleophile used, such as methoxy-substituted derivatives.

Scientific Research Applications

4-chloro-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its tetrazole ring, which can mimic carboxylate groups in biological systems.

Materials Science: Use in the development of novel polymers and materials with specific electronic or mechanical properties.

Biological Studies: Investigation of its interactions with biological macromolecules such as proteins and nucleic acids.

Mechanism of Action

The mechanism of action of 4-chloro-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline involves its interaction with specific molecular targets. The tetrazole ring can form hydrogen bonds and ionic interactions with biological targets, while the chloroaniline moiety can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-N-[1-(2-methylphenyl)ethyl]aniline
• 4-chloro-N-[1-(2-methylphenyl)ethyl]-2-(trifluoromethyl)aniline

Uniqueness

4-chloro-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline is unique due to the presence of the tetrazole ring, which is not commonly found in similar compounds. This ring imparts distinct chemical and biological properties, making it a valuable scaffold in medicinal chemistry and materials science.